Cas no 23707-33-7 (Metrifudil)

Metrifudil structure
Metrifudil structure
Product Name:Metrifudil
CAS No:23707-33-7
MF:C18H21N5O4
MW:371.390443563461
CID:271598
PubChem ID:65710
Update Time:2025-04-19

Metrifudil Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N-[(2-methylphenyl)methyl]-
    • METRIFUDIL
    • 6-(2-amino-ethylamino)-7-chloro-1-cyclopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
    • 6-(2-methylbenzylamino)purine riboside
    • 6-[(2-aminoethyl)amino]-7-chloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 6-[(2-AMINOETHYL)AMINO]-7-CHLORO-1-CYCLOPROPYL-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
    • AGN-PC-01NHON
    • CTK4J6668
    • FT-0661787
    • N-[(2-methylphenyl)methyl]adenosine
    • N6-(2-methyl-benzyl)-adenosine
    • Adenosine,N-(o-methylbenzyl)- (8CI)
    • N6-(2-Methylbenzyl)adenosine
    • N6-(o-Methylbenzyl)adenosine
    • Th 332
    • Y 341
    • NCGC00015640-02
    • UNII-7K4GKQ4XSE
    • n6 -(2-methylbenzyl)adenosine
    • 7K4GKQ4XSE
    • DTXSID1045168
    • GTPL426
    • AKOS040753044
    • NS00124123
    • 6-(o-Methylbenzylamino)-9-beta-D-ribofuranosyl-9H-purine
    • (2R,3S,4R,5R)-2-Hydroxymethyl-5-[6-(2-methyl-benzylamino)-purin-9-yl]-tetrahydro-furan-3,4-diol
    • CAS-23707-33-7
    • (2R, 3S, 4R, 5R)-2-(hydroxymethyl)-5-[6-[(2-methylphenyl)methylamino]purin-9-yl]oxolane-3, 4-diol
    • Th 332; Y 341
    • Th 322
    • 6-(O-METHYLBENZYLAMINO)-9-.BETA.-D-RIBOFURANOSYL-9H-PURINE
    • (2R,3R,4S,5R)-2-(6-(2-methyl-benzylamino)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
    • 23707-33-7
    • Q27085930
    • CHEMBL331382
    • Y-341
    • Tox21_110187
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(2-methylphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
    • OOEMZCZWZXHBKW-SCFUHWHPSA-N
    • Metrifudil [INN]
    • TH-322
    • SCHEMBL472516
    • Metrifudilum
    • DTXCID9025168
    • Metrifudilum [INN-Latin]
    • BDBM50080390
    • Metrifudil
    • Inchi: 1S/C18H21N5O4/c1-10-4-2-3-5-11(10)6-19-16-13-17(21-8-20-16)23(9-22-13)18-15(26)14(25)12(7-24)27-18/h2-5,8-9,12,14-15,18,24-26H,6-7H2,1H3,(H,19,20,21)/t12-,14-,15-,18-/m1/s1
    • InChI Key: OOEMZCZWZXHBKW-SCFUHWHPSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC=CC=1C)O)O

Computed Properties

  • Exact Mass: 371.15900
  • Monoisotopic Mass: 371.15935417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Solubility: H2O: 0.3 mg/mL
  • PSA: 125.55000
  • LogP: 0.43130

Metrifudil Security Information

  • WGK Germany:3

Metrifudil Pricemore >>

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